4,6-bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-ol

• IUPAC Name: 4,6-bis(trifluoromethyl)-1,2-dihydropyrazolo[3,4-b]pyridin-3-one
• InChI: InChI=1S/C8H3F6N3O/c9-7(10,11)2-1-3(8(12,13)14)15-5-4(2)6(18)17-16-5/h1H,(H2,15,16,17,18)
• InChI Key: OPBHNLKZFXNZLY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C2=C(NNC2=O)N=C1C(F)(F)F)C(F)(F)F
• Molecular Formula: C8H3F6N3O
• DSSTOX Substance ID: DTXSID10361412
• Molecular Weight: 271.12 g/mol
• CAS RN: 89990-37-4

Description

“4,6-bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-ol” is a chemical compound with the CAS Number: 89990-37-4. It has a molecular weight of 271.12. The compound is solid in physical form and has a melting point greater than 290°C. The IUPAC name for this compound is 4,6-bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-ol.

Synthesis Analysis

The synthesis of pyridine derivatives like “4,6-bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-ol” can be achieved using whole cells of Burkholderia sp. MAK1. This method is promising for the preparation of various pyridin-5-ols and pyridin-N-oxides. Another method involves selective O-alkylation, followed by cyclisation using hydrazine hydrate.

Molecular Structure Analysis

The molecular structure of “4,6-bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-ol” is characterized by the presence of a pyridine ring, which is a ring-shaped carbon-containing structure. It also contains two trifluoromethyl groups and a hydroxyl group.

Chemical Reactions Analysis

The compound can undergo oxyfunctionalization, a process where different pyridin-2-amines and pyridin-2-ones are converted into their 5-hydroxy derivatives. Moreover, several methylpyridines as well as methylated pyrazines can be converted to appropriate N-oxides.

Physical And Chemical Properties Analysis

As mentioned earlier, “4,6-bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-ol” is a solid compound with a melting point greater than 290°C. It has a molecular weight of 271.12. The presence of a fluorine atom and a carbon-containing pyridine in its structure bestows many of the distinctive physical–chemical properties observed in this class of compounds.

Scientific Research Applications

Agrochemical Industry

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Pharmaceutical Industry

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Veterinary Industry

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Synthesis of Organic Compounds

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Development of Fluorinated Organic Chemicals

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Functional Materials Fields

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Safety and Hazards

The safety information available indicates that the compound has the signal word “Warning” and the hazard statements H302, H312, H332. Precautionary measures include P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, P501.

Future Directions

Trifluoromethylpyridine and its intermediates, including “4,6-bis(trifluoromethyl)-1H-pyrazolo[3,4-b]pyridin-3-ol”, have gained a fundamental role as key structural ingredients for the development of many agrochemical and pharmaceutical compounds. With the global population rapidly expanding, agrochemicals are in increasing demand to maintain crop production. Therefore, the demand for such compounds is expected to increase in the future.

Mechanism of Action

Target of Action

It’s known that trifluoromethylpyridines, a key structural motif in this compound, are widely used in the agrochemical and pharmaceutical industries . They are often involved in the protection of crops from pests and have applications in the pharmaceutical and veterinary industries .

Mode of Action

The biological activities of trifluoromethylpyridine derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

It’s known that compounds with similar structures have been used in the synthesis of potent growth inhibitors of drug-resistant bacteria .

Result of Action

Compounds with similar structures have shown potent growth inhibitory effects on drug-resistant bacteria .